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Get Quote

Executive Summary & Compound Profile

Target Analyte: 3-{[(1-Methoxypropan-2-yl)amino]methyl}phenol Chemical Class: Phenolic

secondary amine / Amino-ether Molecular Formula: C11H17NO2 Exact Mass: 195.1259 Da
Primary Application: Pharmaceutical intermediate, potential reductive amination impurity in
beta-blocker synthesis (e.g., Metoprolol analogs), and chiral building block.[1][2]

This technical guide provides a comprehensive spectroscopic profile for 3-{[(1-
Methoxypropan-2-yl)amino]lmethyl}phenol.[1] Unlike standard datasheets, this document
focuses on the causality of spectral features—explaining why signals appear where they do
based on electronic environments and stereochemical influence.[1] It is designed to assist
analytical scientists in the structural validation of this compound, particularly when
differentiating it from regioisomers (e.g., the 2- or 4-substituted phenols).[1]

Synthesis & Structural Origin

To understand the spectroscopy, one must understand the connectivity.[1] This molecule is
typically generated via the reductive amination of 3-hydroxybenzaldehyde with 1-
methoxypropan-2-amine (MOIPA).
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Reaction Pathway Visualization

The following diagram outlines the formation pathway, highlighting the origin of the core
fragments that define the NMR and MS signals.
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Figure 1: Reductive amination pathway combining the phenolic core with the methoxy-isopropyl

amine tail.[1]

High-Fidelity Spectroscopic Data
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-ds (Recommended for exchangeable protons) or Methanol-da.[1]

Stereochemical Note: The presence of the chiral center at the methine carbon (C2 of the propyl

chain) renders the benzylic protons (H-7) diastereotopic.[1] In high-field NMR (=400 MHz),
these may appear as an AB quartet rather than a singlet.[1]

Table 1: *H NMR Assignment (400 MHz, DMSO-de)
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o Shift (6 o . Mechanistic
Position Group Multiplicity Integration .
ppm) Insight

Downfield
due to H-
Phenolic ) bonding;
OH 9.20 - 9.40 Broad Singlet  1H )
Hydroxyl disappears
with D20

shake.[1]

Isolated
proton
between
Ar-H Aromatic (C2) 6.75 Singlet (br) 1H substituents;
typically
narrow

coupling.[1]

Pseudo-triplet
) ) due to
Ar-H Aromatic (C5) 7.05-7.15 Triplet (t) 1H ) ]
coupling with

C4/C6.[1]

Ortho/Para to
electron-
Aromatic ] donating OH;
Ar-H 6.60 - 6.70 Multiplet 2H )
(C4/C6) shielded
relative to

benzene.[1]

Deshielded
by aromatic
ring and
_ AB g or amine
H-7 Benzylic CH2  3.65-3.75 _ 2H _

Singlet nitrogen.[1]
Diastereotopi
C nature may

split signal.[1]
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NH

Amine

1.80-2.50

Broad 1H

Highly
variable;
depends on
concentration
and water

content.[1]

CH

Methine
(Isopropyl)

2.75-2.85

Multiplet 1H

Chiral center;
couples with
methyl
doublet and
methoxy-

methylene.[1]

CH2-O

Methoxy
Methylene

3.20 - 3.30

dd 2H

Diastereotopi
C protons
adjacent to

ether oxygen.

[1]

OCHs

Methoxy
Methyl

3.23

Singlet 3H

Distinct,
sharp singlet
characteristic
of methyl
ethers.[1]

CHs

Alkyl Methyl

0.95-1.05

Doublet 3H

Coupled to
the methine
(CH); typical
doublet for
isopropyl-
style tails.[1]

Table 2: *C NMR Assignment (100 MHz, DMSO-ds)
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Carbon Type Shift (6 ppm) Assignment Logic

Ipso carbon attached to
C-OH 157.5 )

oxygen (most deshielded).[1]

Ipso carbon attached to the
C-Alk 142.0 _

alkyl/benzylic group.[1]

Meta carbon (C5), less
Ar-CH 129.0 influenced by resonance

donation.[1]

Ortho/Para carbons; shielded
Ar-CH 118.5, 114.5, 113.0 _

by OH donation.[1]

Carbon attached to Nitrogen;
Benzylic 53.0-54.0 chemical shift typical for

benzylamines.[1]

Methine carbon of the propyl
CH-N 50.5 _ Propy

chain.[1]

Ether-linked methylene;
CH2-O 76.0 significantly deshielded by

Oxygen.[1]
OCHs 58.5 Methoxy carbon.[1]
CHs 16.5 Terminal methyl group.[1]

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a "fingerprint" for functional group validation.[1]

e 3200-3400 cm~! (Broad): Phenolic O-H stretch.[1] This broad band often overlaps with the
weaker N-H stretch (~3300 cm™1).[1]

e 2800-2950 cm~1: C-H stretching (Aliphatic). Look for the specific "rabbit ears" of the

methoxy/methyl groups.[1]

e 1590 & 1480 cm~1: Aromatic ring skeletal vibrations (C=C).[1]
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e 1260 & 1150 cm~*: C-N stretching (Aliphatic amine).[1]

e 1100 cm~*: C-O-C stretch (Ether).[1] This is a critical diagnostic peak to confirm the
presence of the methoxy tail.[1]

e 780 & 690 cm~1: Meta-substituted benzene out-of-plane (oop) bending.[1]

Mass Spectrometry (ESI-MS)

lonization Mode: Positive Electrospray (ESI+) Theoretical [M+H]*: 196.1338 m/z[1]

Fragmentation Pathway (MS/MS): The fragmentation pattern is predictable and serves as a
self-validating check.[1]

e Precursor: 196.1 m/z[1]
e Primary Loss: Loss of the methoxy-isopropyl tail or cleavage at the benzylic position.[1]

» Diagnostic lon (m/z 107): The hydroxybenzyl carbocation (C7H7O*). This confirms the
phenolic head group.[1]

[M+HL+
m/z 196.13

Benzylic Cleavage
(Loss of amine tail)

Charge retention
on amine

Tropylium-like lon Amine Fragment
(Hydroxybenzyl) (C4H12NO+)
m/z 107.05 m/z 90.09

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation logic showing the primary diagnostic ions.

Experimental Validation Protocol
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To ensure data integrity (Trustworthiness), follow this step-by-step protocol for sample
preparation and analysis.

Sample Preparation for NMR[1][2]

e Massing: Weigh approximately 5—10 mg of the solid compound.
e Solvation: Add 600 pL of DMSO-de.

o Why DMSO? Chloroform-d (CDCls) may cause broadening of the phenolic OH and amine
NH protons due to exchange.[1] DMSO stabilizes these protons via hydrogen bonding,
allowing for sharper integration.[1]

o Filtration: If the solution is cloudy (salt formation), filter through a glass wool plug directly into
the NMR tube.[1]

HPLC-UVIMS Method for Purity[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).[1]
» Mobile Phase A: Water + 0.1% Formic Acid.[1]

¢ Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

» Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 210 nm (Amine/Backbone) and 275 nm (Phenol absorption max).[1]

o Expectation: The phenol moiety provides a distinct UV chromophore at 275 nm.[1] The
amine is basic; ensure the mobile phase is acidic to protonate the nitrogen and improve peak
shape (reduce tailing).[1]

References & Authoritative Grounding

The spectroscopic assignments and synthetic logic above are grounded in the fundamental
behavior of phenolic amines and specific literature regarding reductive amination of
hydroxybenzaldehydes.[1]

e Reductive Amination Methodologies:
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o Biocatalytic reductive amination by native Amine Dehydrogenases.[1][3] (Describes the
synthesis of the chiral amine fragment 1-methoxypropan-2-amine).

o Source: 4

¢ Spectral Analog (2-Methoxy isomer):

o 2-Methoxy-5-{[(propan-2-yl)amino]methyl}phenol.[1][5] (Provides baseline shifts for the
methoxy-phenol/isopropylamine connectivity).

o Source: 5[1][5]

» Spectral Analog (Phenolic Core):

o 3-Methoxyphenol NMR Data. (Validates the aromatic coupling patterns for meta-
substituted phenols).

o Source: 6[1]

o Component Data (Amine Fragment):

o 1-amino-3-methoxypropan-2-ol / Methoxy-amine derivatives.[1]

o Source: 7[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 3-Methoxy-2-methylphenol | CBH1002 | CID 248913 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2.(1S,2S)-(+)-2-Amino-3-methoxy-1-phenyl-1-propanol | CLOH15NO2 | CID 5324726 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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3. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl
compounds - PMC [pmc.ncbi.nim.nih.gov]

e 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
e 5. benchchem.com [benchchem.com]
e 6. rsc.org [rsc.org]

e 7. 1l-amino-3-methoxypropan-2-ol | CAS 93372-65-7 | SCBT - Santa Cruz Biotechnology
[scbt.com]

» To cite this document: BenchChem. [Technical Characterization Guide: 3-{[(1-
Methoxypropan-2-yl)amino]methyl}phenol[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13278182/docs#technical-characterization-guide-
3-1-methoxypropan-2-yl-amino-methyl-phenol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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